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Compound of Interest

Compound Name: UniPR505

Cat. No.: B15576703 Get Quote

For researchers, scientists, and drug development professionals utilizing UniPR505, a

comprehensive understanding of safety protocols and handling procedures is paramount. This

document provides essential, immediate safety and logistical information, including operational

and disposal plans, to ensure the safe and effective use of this compound in the laboratory

setting.

Personal Protective Equipment (PPE)
When handling UniPR505, appropriate personal protective equipment must be worn to

minimize exposure and ensure personal safety. The following table summarizes the required

PPE based on the recommendations from the UniPR505 Safety Data Sheet (SDS).
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Area of Protection Required PPE Specifications and Remarks

Eye and Face Protection
Safety glasses with side-

shields

Ensure compliance with

EN166 or other appropriate

standards.

Hand Protection Protective gloves

Material must be compatible

with the substance. Refer to

glove manufacturer's

specifications for breakthrough

times and suitability.

Skin and Body Protection Laboratory coat
Should be worn at all times to

prevent skin contact.

Respiratory Protection
Not required under normal

conditions of use

If dust is generated, a NIOSH-

approved respirator with a dust

filter is recommended.

Spill and Exposure Procedures
In the event of a spill or exposure to UniPR505, immediate and appropriate action is critical.

The following procedural steps should be taken to mitigate any potential harm.

Spill Response Workflow

Caption: A stepwise workflow for responding to a UniPR505 spill.
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Exposure Route Immediate Action

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical attention.

Skin Contact

In case of contact, immediately flush skin with

plenty of water. Remove contaminated clothing

and shoes. Get medical attention if irritation

develops and persists.

Inhalation

Remove from exposure and move to fresh air

immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen.

Get medical aid.

Ingestion
If swallowed, wash out mouth with water

provided person is conscious. Call a physician.

Handling and Storage
Proper handling and storage of UniPR505 are essential to maintain its integrity and prevent

accidental exposure.

Handling and Storage Logical Relationship

Handling Storage

Avoid contact with skin and eyes Avoid formation of dust and aerosols Provide appropriate exhaust ventilation Keep container tightly closed Store in a dry and well-ventilated place Recommended storage temperature: -20°C UniPR505

Handling Storage

Click to download full resolution via product page

Caption: Key considerations for the safe handling and storage of UniPR505.
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Disposal Plan
The disposal of UniPR505 and its contaminated waste must be conducted in accordance with

all federal, state, and local environmental regulations.

Disposal Workflow

Caption: A procedural workflow for the proper disposal of UniPR505 waste.

It is imperative that all personnel handling UniPR505 are thoroughly trained on these

procedures and have access to the complete Safety Data Sheet (SDS) for detailed information.

By adhering to these guidelines, laboratories can maintain a safe working environment and

ensure the responsible management of this chemical compound.

To cite this document: BenchChem. [Essential Safety and Operational Guidance for Handling
UniPR505]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15576703#personal-protective-equipment-for-
handling-unipr505]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b15576703?utm_src=pdf-body
https://www.benchchem.com/product/b15576703?utm_src=pdf-body
https://www.benchchem.com/product/b15576703?utm_src=pdf-body
https://www.benchchem.com/product/b15576703#personal-protective-equipment-for-handling-unipr505
https://www.benchchem.com/product/b15576703#personal-protective-equipment-for-handling-unipr505
https://www.benchchem.com/product/b15576703#personal-protective-equipment-for-handling-unipr505
https://www.benchchem.com/product/b15576703#personal-protective-equipment-for-handling-unipr505
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15576703?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15576703?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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